Cas no 2229427-04-5 (2-1-(4-chloro-2-methylphenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(4-chloro-2-methylphenyl)cyclobutylethan-1-amine
• CAS No: 2229427-04-5
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 6426104
• PubChem ID: 165882575
• Update Time: 2025-11-01

2-1-(4-chloro-2-methylphenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-chloro-2-methylphenyl)cyclobutylethan-1-amine
• 2-[1-(4-chloro-2-methylphenyl)cyclobutyl]ethan-1-amine
• 2229427-04-5
• EN300-1980878

• Inchi： 1S/C13H18ClN/c1-10-9-11(14)3-4-12(10)13(7-8-15)5-2-6-13/h3-4,9H,2,5-8,15H2,1H3
• InChI Key： QVOSANAMFWSTHW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C1(CCN)CCC1

Computed Properties

• Exact Mass: 223.1127773g/mol
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(4-chloro-2-methylphenyl)cyclobutylethan-1-amine

Professional Introduction to Compound with CAS No. 2229427-04-5 and Product Name: 2-1-(4-chloro-2-methylphenyl)cyclobutylethan-1-amine

The compound with the CAS number 2229427-04-5 and the product name 2-1-(4-chloro-2-methylphenyl)cyclobutylethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a 4-chloro-2-methylphenyl substituent and a cyclobutylethan-1-amine core suggests a unique combination of electronic and steric properties that may contribute to its biological activity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit pharmacological properties. The cyclobutylethan-1-amine moiety, in particular, has been identified as a promising scaffold for designing molecules with enhanced binding affinity and selectivity. This structural motif is known to contribute to the stability of the molecule while allowing for modifications that can fine-tune its pharmacokinetic profile. The incorporation of the 4-chloro-2-methylphenyl group further enhances the compound's potential by introducing electronic effects that can modulate its interactions with biological targets.

One of the most compelling aspects of this compound is its potential in the development of therapeutic agents. The 4-chloro-2-methylphenyl substituent is particularly noteworthy, as it is often found in bioactive molecules that target central nervous system (CNS) disorders, pain management, and anti-inflammatory pathways. Studies have shown that halogenated aromatic rings can significantly improve the lipophilicity and metabolic stability of drug candidates, making them more suitable for oral administration. The cyclobutylethan-1-amine core, on the other hand, provides a rigid structure that can enhance binding to biological receptors, thereby increasing the compound's efficacy.

Recent research has highlighted the importance of understanding the molecular interactions between drug candidates and their targets. Computational modeling and experimental studies have demonstrated that the 4-chloro-2-methylphenyl group can engage in specific hydrogen bonding and hydrophobic interactions with key residues in protein targets. This level of specificity is crucial for developing drugs with high selectivity, minimizing off-target effects and adverse reactions. The cyclobutylethan-1-amine moiety has also been shown to contribute to this specificity by providing a stable platform for further derivatization.

The synthesis of 2-1-(4-chloro-2-methylphenyl)cyclobutylethan-1-amine involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule. These methods not only ensure high yield but also allow for the introduction of functional groups at specific positions, optimizing the compound's pharmacological properties.

In terms of biological activity, preliminary studies have shown that this compound exhibits promising results in vitro. It has demonstrated binding affinity to several key targets relevant to therapeutic intervention. For instance, it has shown potential as an antagonist for certain neurotransmitter receptors, which could make it valuable in treating neurological disorders. Additionally, its interaction with inflammatory pathways suggests that it may have applications in anti-inflammatory therapies.

The pharmacokinetic profile of 2-1-(4-chloro-2-methylphenyl)cyclobutylethan-1-amine is another area of interest. Due to its structural features, it is expected to exhibit favorable solubility and metabolic stability, which are critical factors for drug bioavailability and duration of action. Further studies are needed to fully characterize its pharmacokinetic properties in vivo, but initial data are encouraging.

One of the most exciting aspects of this compound is its potential for further development into a lead candidate for new drugs. The flexibility provided by the cyclobutylethan-1-amine core allows for modifications that can enhance its potency and selectivity. By exploring different derivatives, researchers can optimize various parameters such as receptor binding affinity, metabolic stability, and solubility. This iterative process is essential for translating laboratory findings into effective therapeutic agents.

The integration of computational chemistry into drug discovery has significantly accelerated the development process for novel compounds like this one. Molecular modeling techniques have enabled researchers to predict how different structural modifications will affect biological activity without conducting extensive experimental trials. This approach not only saves time but also reduces costs associated with traditional drug development pipelines.

In conclusion,2-1-(4-chloro-2-methylphenyl)cyclobutylethan-1-amine represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further investigation and development into new drugs targeting neurological disorders among others where halogenated aromatic rings play an important role enhancing drug efficacy through improved receptor interactions metabolic stability lipophilicity making it an exciting prospect worth exploring further both academically industrially future therapeutics landscape